2-(3-Methylphenoxy)ethyl 3-(tetrazol-1-yl)benzoate

• IUPAC Name: 2-(3-methylphenoxy)ethyl 3-(tetrazol-1-yl)benzoate
• InChI: InChI=1S/C17H16N4O3/c1-13-4-2-7-16(10-13)23-8-9-24-17(22)14-5-3-6-15(11-14)21-12-18-19-20-21/h2-7,10-12H,8-9H2,1H3
• InChI Key: FOSKNNVBTDWWSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCOC(=O)C2=CC(=CC=C2)N3C=NN=N3
• Molecular Formula: C17H16N4O3
• Molecular Weight: 324.33 g/mol

Description

2-(3-Methylphenoxy)ethyl 3-(tetrazol-1-yl)benzoate is a chemical compound that is widely used in scientific research. It is a tetrazole-based compound that has various applications in the field of biochemistry and physiology.

Mechanism of Action

The mechanism of action of 2-(3-Methylphenoxy)ethyl 3-(tetrazol-1-yl)benzoate involves the binding of the compound to GPCRs. The binding of the compound to the receptor induces a conformational change in the receptor, leading to the activation of downstream signaling pathways. The activation of these pathways results in various physiological effects such as vasoconstriction, inflammation, and pain.
Biochemical and Physiological Effects:
2-(3-Methylphenoxy)ethyl 3-(tetrazol-1-yl)benzoate has been found to have various biochemical and physiological effects. It has been shown to induce vasoconstriction and increase blood pressure by activating the AT1R. The compound has also been found to have anti-inflammatory and analgesic properties by inhibiting the activation of the nuclear factor kappa B (NF-κB) pathway. Additionally, the compound has been shown to have neuroprotective effects by inhibiting the activation of the N-methyl-D-aspartate (NMDA) receptor.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3-Methylphenoxy)ethyl 3-(tetrazol-1-yl)benzoate in lab experiments include its high potency and selectivity for GPCRs. The compound is also stable under various experimental conditions, making it suitable for use in various assays. However, the limitations of using the compound include its high cost and limited availability.

Future Directions

For the use of the compound include the development of new analogs and the study of other GPCRs and their signaling pathways.

Synthesis Methods

The synthesis of 2-(3-Methylphenoxy)ethyl 3-(tetrazol-1-yl)benzoate involves the reaction of 3-(tetrazol-1-yl)benzoic acid with 2-(3-methylphenoxy)ethanol in the presence of a catalyst such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction takes place under reflux conditions in anhydrous dichloromethane. The product is obtained by filtration and recrystallization.

Scientific Research Applications

2-(3-Methylphenoxy)ethyl 3-(tetrazol-1-yl)benzoate has various scientific research applications. It is used as a ligand for G protein-coupled receptors (GPCRs) such as the angiotensin II type 1 receptor (AT1R) and the endothelin receptor type A (ETA). It is also used as a probe for studying the structure and function of GPCRs. The compound has been found to have anti-inflammatory and analgesic properties, making it a potential drug candidate for the treatment of various diseases.